Cas no 1214351-05-9 (3,4-Di(pyridin-4-yl)benzonitrile)

• Product Name: 3,4-Di(pyridin-4-yl)benzonitrile
• CAS No: 1214351-05-9
• MF: C₁₇H₁₁N₃
• MW: 257.289343118668
• CID: 4909233
• Update Time: 2025-10-31

3,4-Di(pyridin-4-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 3,4-di(pyridin-4-yl)benzonitrile
• 3,4-Di(pyridin-4-yl)benzonitrile

• Inchi： 1S/C17H11N3/c18-12-13-1-2-16(14-3-7-19-8-4-14)17(11-13)15-5-9-20-10-6-15/h1-11H
• InChI Key： XRTHBKXOSKRUJM-UHFFFAOYSA-N
• SMILES： N1C=CC(=CC=1)C1=CC(C#N)=CC=C1C1C=CN=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 347
• XLogP3: 2.8
• Topological Polar Surface Area: 49.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 3,4-Di(pyridin-4-yl)benzonitrile

Introduction to 3,4-Di(pyridin-4-yl)benzonitrile (CAS No: 1214351-05-9) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

3,4-Di(pyridin-4-yl)benzonitrile, identified by the Chemical Abstracts Service Number (CAS No) 1214351-05-9, is a structurally intriguing heterocyclic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry. Its unique framework, featuring a benzonitrile core substituted with two pyridin-4-yl groups, positions it as a versatile scaffold for the development of novel bioactive molecules. This compound has emerged as a subject of intense research due to its potential applications in modulating various biological pathways, particularly those involving protein-protein interactions and enzyme inhibition.

The molecular structure of 3,4-Di(pyridin-4-yl)benzonitrile encompasses a benzene ring functionalized with a nitrile group at the 1-position and two pyridine rings at the 3- and 4-positions. This arrangement creates multiple sites for chemical modification, enabling the synthesis of derivatives with tailored biological activities. The pyridine moieties not only enhance the solubility and bioavailability of the compound but also serve as pharmacophores that can interact with target proteins through hydrogen bonding and hydrophobic interactions.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting protein-protein interactions (PPIs), which are critical in numerous biological processes and often implicated in diseases such as cancer, inflammation, and neurodegeneration. 3,4-Di(pyridin-4-yl)benzonitrile has been identified as a promising lead compound in this context due to its ability to disrupt PPIs by competing with natural ligands or by inducing conformational changes in target proteins. Studies have demonstrated its potential in inhibiting key enzymes involved in signal transduction pathways, making it a valuable tool for both academic research and drug discovery.

One of the most compelling aspects of 3,4-Di(pyridin-4-yl)benzonitrile is its versatility in derivative synthesis. Researchers have leveraged its scaffold to develop libraries of compounds with diverse biological activities. For instance, modifications at the nitrile group or the pyridine rings have led to derivatives with enhanced potency and selectivity against specific targets. These derivatives have been evaluated in vitro using various biochemical assays, revealing promising results that warrant further investigation.

The compound's ability to cross the blood-brain barrier has also made it an attractive candidate for treating neurological disorders. Preclinical studies have shown that certain derivatives of 3,4-Di(pyridin-4-yl)benzonitrile can modulate neurotransmitter systems involved in conditions such as Alzheimer's disease and Parkinson's disease. The precise mechanism of action remains an area of active investigation, but initial findings suggest that these compounds may exert their effects by interacting with receptors or ion channels in the brain.

Advances in computational chemistry have further accelerated the discovery process for 3,4-Di(pyridin-4-yl)benzonitrile derivatives. Molecular docking simulations and virtual screening have enabled researchers to predict binding affinities and optimize molecular structures before conducting costly wet-lab experiments. This approach has not only reduced the time required for hit identification but also allowed for the design of compounds with improved pharmacokinetic profiles.

The synthesis of 3,4-Di(pyridin-4-yl)benzonitrile itself presents an interesting challenge due to its complex structure. Traditional synthetic routes involve multi-step organic transformations, including cross-coupling reactions, cyclizations, and functional group modifications. However, recent advances in synthetic methodologies have made it possible to access this compound more efficiently through streamlined protocols. These improvements have lowered barriers to entry for researchers interested in exploring its potential applications.

From a medicinal chemistry perspective, 3,4-Di(pyridin-4-yl)benzonitrile serves as a valuable building block for drug development. Its structural features allow for easy incorporation into larger molecules designed to interact with biological targets. Additionally, its nitrile group provides a handle for further derivatization through reactions such as hydrolysis or reduction, enabling the creation of analogs with distinct properties.

The growing body of evidence supporting the therapeutic potential of 3,4-Di(pyridin-4-yl)benzonitrile derivatives has attracted interest from pharmaceutical companies looking to license or develop new treatments based on this scaffold. Several clinical trials are currently underway evaluating the efficacy and safety of these compounds in treating various diseases. While results from these trials are still pending, preliminary data are promising enough to justify continued investment in their development.

In conclusion,3,4-Di(pyridin-4-yl)benzonitrile (CAS No: 1214351-05-9) represents a significant advancement in the field of chemical biology and medicinal chemistry. Its unique structure provides a versatile platform for designing novel bioactive molecules with potential applications across multiple therapeutic areas. As research into this compound progresses,it is likely that we will see further refinements in its synthesis, improved understanding of its mechanisms of action,and ultimately,the development of new treatments that benefit patients worldwide.